Cas no 444185-12-0 ((2E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide
• CAS No: 444185-12-0
• MF: C₂₂H₂₀N₄O₅S
• MW: 452.483003616333
• CID: 5861270
• PubChem ID: 6030595
• Update Time: 2025-07-09

(2E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-nitrophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acrylamide
• 2-Propenamide, N-[2,6-dihydro-2-(4-nitrophenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3-(3,4-dimethoxyphenyl)-
• (E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide
• (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide
• (E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]prop-2-enamide
• AKOS024580567
• F0529-0105
• 444185-12-0

• Inchi： 1S/C22H20N4O5S/c1-30-19-9-3-14(11-20(19)31-2)4-10-21(27)23-22-17-12-32-13-18(17)24-25(22)15-5-7-16(8-6-15)26(28)29/h3-11H,12-13H2,1-2H3,(H,23,27)
• InChI Key： JMVCJGCHQRASBL-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C([N+]([O-])=O)C=C2)N=C2CSCC2=1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 452.11544092g/mol
• Monoisotopic Mass: 452.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 137Ų

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide

Exploring the Chemical Properties and Applications of (2E)-3-(3,4-Dimethoxyphenyl)-N-[2-(4-Nitrophenyl)-2H,4H,6H-Thieno[3,4-C]Pyrazol-3-Yl]Prop-2-Enamide

The compound with CAS No. 444185-12-0, named (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide, is a highly specialized organic molecule with intricate structural features and promising applications in various fields. This molecule is characterized by its complex aromatic system and functional groups that contribute to its unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of such compounds, making them valuable tools for research and development in drug discovery and material science.

The molecular structure of this compound is notable for its thienopyrazole core, which is a fused heterocyclic system combining thiophene and pyrazole rings. This structure is further substituted with a nitrophenyl group at the 4-position and a dimethoxyphenyl group at the 3-position. The presence of these substituents significantly influences the electronic properties of the molecule, making it an interesting candidate for studies on electron transfer mechanisms and photochemical behavior. Recent studies have highlighted the potential of such heterocyclic compounds in designing advanced materials for optoelectronic devices due to their excellent charge transport properties.

One of the key areas of research involving this compound is its application in medicinal chemistry. The dimethoxyphenyl group is known to enhance bioavailability and stability in biological systems, while the nitrophenyl group can act as a bioisostere for other functional groups in drug design. These features make this compound a potential lead molecule for developing new therapeutic agents targeting specific biological pathways. For instance, recent findings suggest that similar compounds can modulate enzyme activity or interact with membrane receptors, opening avenues for their use in treating various diseases.

In addition to its pharmacological applications, this compound has shown promise in catalytic processes. The thienopyrazole framework exhibits catalytic activity under certain conditions due to its ability to stabilize transition states through conjugation effects. Researchers have explored its potential as a catalyst in organic synthesis reactions such as C-C bond formation and enantioselective reductions. These studies underscore the versatility of this compound across multiple disciplines within chemistry.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that highlight modern organic synthesis techniques. The construction of the thienopyrazole ring typically involves cyclization reactions under thermal or microwave conditions, followed by functionalization steps to introduce the desired substituents. The use of advanced spectroscopic techniques such as NMR and mass spectrometry ensures precise characterization of the final product.

Looking ahead, ongoing research aims to further optimize the properties of this compound by modifying its substituents or exploring novel reaction pathways for its synthesis. Such efforts are expected to unlock new functionalities and applications for this intriguing molecule in fields ranging from biotechnology to nanotechnology.